1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid

Specification

• CAS No.: 915923-90-9
• Molecular Formula: C12H13FO2
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• Standard InChI: InChI=1S/C12H13FO2/c1-11(2)7-12(11,10(14)15)8-5-3-4-6-9(8)13/h3-6H,7H2,1-2H3,(H,14,15)
• Standard InChI Key: AISGDNPYRXZDBS-UHFFFAOYSA-N
• SMILES: CC1(CC1(C2=CC=CC=C2F)C(=O)O)C
• Canonical SMILES: CC1(CC1(C2=CC=CC=C2F)C(=O)O)C

Introduction

1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid is a synthetic organic compound with a unique structure that combines a cyclopropane ring with a fluorinated phenyl group and a carboxylic acid moiety. This compound is of interest in various fields, including pharmaceuticals and materials science, due to its potential applications as a building block in chemical synthesis.

Synthesis Pathway

While specific synthesis pathways for this compound are not detailed in the available literature, general methods for synthesizing cyclopropane derivatives involve cycloaddition reactions or rearrangements of suitable precursors. The incorporation of the fluorophenyl group can be achieved through cross-coupling reactions or direct fluorination methods.

Applications and Potential Uses

1-(2-Fluorophenyl)-2,2-dimethylcyclopropanecarboxylic acid can serve as a versatile building block in organic synthesis due to its reactive functional groups. It may be used in the preparation of pharmaceuticals, agrochemicals, or advanced materials.

Potential Applications

• Pharmaceuticals: The compound's unique structure could be exploited in drug design, particularly for molecules targeting specific biological pathways.

• Agrochemicals: Cyclopropane derivatives are known to exhibit insecticidal properties, suggesting potential applications in pest control.

• Materials Science: The fluorinated phenyl group could contribute to the development of materials with specific optical or electrical properties.

Future Research Directions

• Synthetic Methodology: Developing more efficient and cost-effective synthesis routes.

• Biological Activity: Investigating potential biological effects, such as insecticidal or pharmacological activity.

• Material Science Applications: Exploring its use in the development of advanced materials with unique properties.